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Compound of Interest

Compound Name: Isoarachidic acid
CAS No.: 6250-72-2
Cat. No.: B1228832
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoarachidic acid, systematically known as 18-methylnonadecanoic acid, is a C20 branched-
chain saturated fatty acid. Unlike its straight-chain isomer, arachidic acid (n-eicosanoic acid),
the presence of a terminal isopropyl group in isoarachidic acid introduces distinct
physicochemical properties and metabolic behaviors. This guide provides a comprehensive
overview of the structure, properties, analysis, and synthesis of isoarachidic acid, tailored for
professionals in research and development.

Chemical Structure and Nomenclature

Isoarachidic acid is defined by a 20-carbon backbone with a methyl branch at the C-18
position. This terminal branching is a key structural feature that differentiates it from the linear
arachidic acid.

Systematic and Common Names
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o Systematic IUPAC Name: 18-methylnonadecanoic acid[1]
e Common Name: Isoarachidic acid[1]

e Lipid Numbers: C20:0 iso

Molecular Formula and Weight

e Molecular Formula: C20H4002[1]

e Molecular Weight: 312.53 g/mol [1]

Structural Representation

The structure of isoarachidic acid consists of a 19-carbon chain (nonadecanoic acid) with a
methyl group at the 18th carbon atom.

Diagram 1: Chemical Structure of Isoarachidic Acid

A 2D representation of Isoarachidic Acid (18-methylnonadecanoic acid).

Physicochemical Properties

The terminal isopropyl group in isoarachidic acid influences its physical properties, generally
leading to a lower melting point compared to its straight-chain counterpart, arachidic acid. This
IS a common trait in iso-fatty acids due to the disruption in crystal lattice packing caused by the
methyl branch.
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Isoarachidic Acid Arachidic Acid
Property . ] . Reference
(Predicted/Typical) (Experimental)

) ) Lower than arachidic
Melting Point " 75.4 °C [2]
aci

Lower than arachidic

Boiling Point ) 328 °C [2]
acid
Soluble in organic Practically insoluble in
solvents (chloroform, water; soluble in hot

Solubility ethanol, DMSO), absolute alcohol, [2][3]
sparingly soluble in benzene, chloroform,
neutral buffers. ether.

) i ) White crystalline solid
Appearance White crystalline solid [2]
or flakes

Spectroscopic Analysis for Structural Elucidation

For the purpose of structural identification and confirmation, several spectroscopic techniques
are employed. While data for the free acid can be limited, analysis is often performed on its
more volatile methyl ester derivative, methyl 18-methylnonadecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of a long-chain fatty acid like isoarachidic acid is
characterized by several key signals. A broad singlet for the carboxylic acid proton (COOH)
would appear far downfield (typically >10 ppm). A triplet at approximately 2.35 ppm
corresponds to the a-methylene protons (-CH2-COOH). A multiplet around 1.65 ppm is
characteristic of the 3-methylene protons. The bulk of the methylene protons in the long
aliphatic chain will produce a large, overlapping signal around 1.2-1.4 ppm. The terminal
isopropyl group will exhibit a multiplet for the single proton (-CH(CHs)2) and a doublet for the
two equivalent methyl groups (-CH(CHs)z2).

e 13C NMR: The carbon NMR spectrum provides a more detailed map of the carbon skeleton.
The carbonyl carbon (C=0) will have a chemical shift around 180 ppm. The a- and (-
carbons to the carbonyl group will appear at distinct chemical shifts. The long chain of
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methylene carbons will produce a series of closely spaced signals around 20-35 ppm. The
carbons of the terminal isopropyl group will have characteristic chemical shifts that allow for
unambiguous identification of the iso-branching. For methyl 18-methylnonadecanoate, a 13C
NMR spectrum is publicly available.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful
tool for the analysis of fatty acids, typically as their methyl esters.

» Electron lonization (EI-MS): The EI mass spectrum of methyl 18-methylnonadecanoate will
show a molecular ion peak (M*) at m/z 326. Characteristic fragment ions include those
resulting from cleavage at the ester group and along the aliphatic chain. A prominent peak at
m/z 74 is indicative of the McLafferty rearrangement of the methyl ester.

Infrared (IR) Spectroscopy

The IR spectrum of isoarachidic acid will display characteristic absorption bands for its
functional groups.

e Abroad O-H stretching band from approximately 2500 to 3300 cm~1 is characteristic of the
carboxylic acid dimer.

o A strong C=0 stretching band will be present around 1700 cm™1,

e C-H stretching vibrations from the aliphatic chain will appear just below 3000 cm~1.

Synthesis of Isoarachidic Acid

The synthesis of long-chain iso-fatty acids can be achieved through various organic chemistry
methodologies. A practical, gram-scale synthesis for a range of iso-fatty acids, which can be
adapted for isoarachidic acid, has been described. This approach often involves the
construction of the terminal isopropyl group and subsequent chain extension or modification.

Exemplary Synthetic Pathway

A representative synthesis for a C19 iso-fatty acid, which is structurally very similar to
isoarachidic acid, starts from hexadecanolide.
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Diagram 2: Synthetic Pathway to a C19 Iso-Fatty Acid

3. Oxidation (e.g., KMnO4;]

Hexadecanolide (C16 Lactone) 1. MeMgBr, THE Tertiary Alcohol Intermediate 2. BF3-Et20, E3SiH, CH2CI2 »-| Reduced Alkane

Iso-nonadecanoic Acid (C19)

Click to download full resolution via product page

A generalized synthetic route to long-chain iso-fatty acids.

Detailed Experimental Protocol (Adapted from Adams et
al.)

This protocol outlines the key steps for the synthesis of a long-chain iso-fatty acid. The specific
reagents and conditions may require optimization for the synthesis of isoarachidic acid.

Step 1: Grignard Reaction to Form Tertiary Alcohol

o Dissolve the starting lactone (e.g., hexadecanolide) in anhydrous tetrahydrofuran (THF)
under an inert atmosphere (e.g., argon or nitrogen).

e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of methylmagnesium bromide (MeMgBr) in THF dropwise to the cooled
lactone solution.

 Allow the reaction to warm to room temperature and stir for several hours until completion,
as monitored by thin-layer chromatography (TLC).

e Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with an organic solvent such as ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude tertiary alcohol.

Step 2: Reduction of the Tertiary Alcohol
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e Dissolve the crude tertiary alcohol in anhydrous dichloromethane (CH2Cl2).
e Add triethylsilane (EtsSiH) to the solution.
o Slowly add boron trifluoride diethyl etherate (BF3-Et20) to the reaction mixture.

 Stir the reaction at room temperature until the starting material is consumed (monitored by
TLC).

o Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

o Extract the product with dichloromethane, wash the combined organic layers with brine, dry
over anhydrous sodium sulfate, and concentrate to yield the reduced alkane intermediate.

Step 3: Oxidation to the Carboxylic Acid

o Dissolve the reduced alkane intermediate in a suitable solvent system, which may include
acetic acid and water.

e Add a phase-transfer catalyst, such as tetrabutylammonium bromide (BusNBr).

e Add the oxidizing agent, such as potassium permanganate (KMnQOa), portion-wise to the
reaction mixture.

e Stir vigorously until the reaction is complete.

o Work up the reaction by adding a reducing agent (e.g., sodium bisulfite) to quench the
excess permanganate, followed by acidification and extraction with an appropriate organic
solvent.

 Purify the final product, the iso-fatty acid, by recrystallization or column chromatography to
obtain the pure isoarachidic acid.

Conclusion

Isoarachidic acid's unique structure, characterized by its terminal isopropy! group, imparts
distinct properties that are of interest in various fields, including lipidomics, nutritional science,
and industrial applications. A thorough understanding of its structure, physicochemical
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properties, and analytical signatures is crucial for researchers and developers working with this
and other branched-chain fatty acids. The synthetic protocols outlined provide a foundation for
obtaining this molecule for further study and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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